2-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-4-cyclopropyl-5-fluoro-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H21FN6O2/c21-17-18(13-5-6-13)23-20(24-19(17)29)26-9-7-25(8-10-26)16(28)11-27-12-22-14-3-1-2-4-15(14)27/h1-4,12-13H,5-11H2,(H,23,24,29)
• InChI Key: VPRIGXVLWDGROB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=O)NC(=N2)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)F
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzodiazole group, a piperazine ring, and a dihydropyrimidinone group. These groups are common in many pharmaceutical compounds and could potentially give the compound a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The benzodiazole could be formed through a condensation reaction, the piperazine might be introduced through a substitution reaction, and the dihydropyrimidinone could be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of the compound would be quite complex due to the presence of several heterocyclic rings. The benzodiazole and dihydropyrimidinone rings are aromatic and would contribute to the compound’s stability. The piperazine ring is a saturated ring and could potentially be involved in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The benzodiazole group could participate in electrophilic substitution reactions, the piperazine could undergo reactions at the nitrogen atoms, and the dihydropyrimidinone could undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. It is likely to be a solid at room temperature and could be soluble in polar solvents due to the presence of several polar functional groups.

Scientific Research Applications

Antibacterial Activity

• The compound exhibits antibacterial properties, making it relevant for combating bacterial infections. .

Antimycobacterial Potential

• Mycobacterium tuberculosis, the causative agent of tuberculosis, remains a global health concern. Studies have investigated this compound’s efficacy against M. .

Anti-Inflammatory Effects

• Inflammation plays a pivotal role in various diseases. .

Antitumor Activity

• The compound’s structure suggests potential antitumor effects. .

Antidiabetic Applications

• Diabetes management remains a critical challenge. .

Antioxidant Properties

• Oxidative stress contributes to several diseases. .

Mechanism of Action

The mechanism of action of the compound would depend on its biological activity. Many benzodiazole derivatives have been found to have antimicrobial, antiviral, and anticancer activities. Piperazine derivatives are often used as antipsychotic drugs. Dihydropyrimidinones are known to have calcium channel blocking activity.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on the compound could involve investigating its biological activities and potential uses as a pharmaceutical drug. It could also involve optimizing its synthesis and exploring its chemical reactivity.